Ambrosiol

• CAS: 5090-67-5
• Molecular Formula: C15H22O4
• Molecular Weight: 266.33 g/mol
• InChI: InChI=1S/C15H22O4/c1-7-4-5-9-8(2)14(18)19-13(9)15(3)10(7)6-11(16)12(15)17/h7,9-13,16-17H,2,4-6H2,1,3H3
• InChIKey: UOGCXTUFYJBFHD-UHFFFAOYSA-N

Ambrosiol: Pseudoguaianolide Sesquiterpene Lactone Reference Standard

Ambrosiol (CAS 5090-67-5) is a pseudoguaianolide-type sesquiterpene lactone classified within the ambrosanolide and secoambrosanolide subgroup, possessing an azuleno[4,5-b]furan-2-one core substituted with two hydroxyl groups at positions C-8 and C-9 . First structurally elucidated as the major sesquiterpene lactone in a Texas collection of Ambrosia psilostachya DC. , ambrosiol has subsequently been identified in Ambrosia dumosa Gray and other Ambrosia species . The compound exhibits an optical rotation of [α]D −111.3° (c 5.10, CHCl₃) and a melting point of 116–117 °C for the analytically pure sublimate , providing definitive physicochemical reference points for identity verification and quality control in natural product research and procurement.

1

Identity verification via melting point and optical rotation benchmarks

2

Chemotaxonomic standardization for diploid Ambrosia species

3

Chiral scaffold reference for pseudoguaianolide lactone research

• [1] Mabry, T. J., Renold, W., Miller, H. E., & Kagan, H. B. (1966). The Structure of Ambrosiol. A New Sesquiterpene Lactone from Ambrosia psilostachya. The Journal of Organic Chemistry, 31(3), 681–684. doi:10.1021/jo01341a009. View Source
• [2] Geissman, T. A., & Matsueda, S. (1968). Sesquiterpene lactones. Constituents of diploid and polyploid Ambrosia dumosa Gray. Phytochemistry, 7(9), 1613–1621. doi:10.1016/S0031-9422(00)88654-9. View Source

Ambrosiol: Not Interchangeable with Analogs

Despite sharing a common pseudoguaianolide carbon skeleton, ambrosiol is structurally and stereochemically distinct from co-occurring sesquiterpene lactones such as coronopilin, parthenolide, and psilostachyin in its hydroxylation pattern (8,9-dihydroxy substitution vs. the 6-hydroxy substitution of coronopilin or the epoxide-containing parthenolide scaffold). These structural differences manifest in distinct melting points (e.g., ambrosiol 116–117 °C vs. coronopilin 178–180 °C ), chromatographic retention behavior, and optical rotations that preclude reliable quantification or identification when substituting an unverified 'in-class' analog. Furthermore, ploidy-level and species-specific biosynthetic regulation means that the presence of ambrosiol versus its analogs is a chemotaxonomic marker: ambrosiol is a diploid-specific major constituent of A. dumosa (0.506% dry weight) while coronopilin dominates at 2.600% in the same ploidy, and parthenolide is the only lactone found across both diploid and polyploid forms . Any substitution without authenticated reference material thus introduces both qualitative misidentification risk and quantitative inaccuracy in natural product standardization.

Structure 8,9-dihydroxy pattern absent in coronopilin, parthenolide, psilostachyin; scaffold mismatch may alter recognition

Identity Melting point differential (≈62°C vs. coronopilin) precludes direct substitution without re-verification

Chemotype Parthenolide appears across ploidy levels; using it as sole marker risks diploid-specific misidentification

• [1] Mabry, T. J., Renold, W., Miller, H. E., & Kagan, H. B. (1966). The Structure of Ambrosiol. A New Sesquiterpene Lactone from Ambrosia psilostachya. The Journal of Organic Chemistry, 31(3), 681–684. doi:10.1021/jo01341a009. View Source
• [2] Matsueda, S. (1969). Sesquiterpenelactones. I. Chemical constitution of diploid and polyploid of Ambrosia. Section Title: Plant Biochemistry, 16(1–2), 51–57. (As abstracted on Mendeley; full reference: Matsueda, S. (1969). Sci. Rep. Tohoku Univ., Ser. 4, 35, 51–57.) View Source

Ambrosiol: Quantitative Differentiation Evidence

Melting Point and Optical Rotation: Identity vs. Coronopilin

Ambrosiol exhibits a melting point of 116–117 °C and a specific optical rotation of [α]D −111.3° (c 5.10, CHCl₃) following purification by sublimation at 140–160 °C (0.05 mm Hg) . In the same isolation study from Ambrosia psilostachya, coronopilin was obtained with a melting point of 178–180 °C . These non-overlapping melting ranges—a difference of approximately 62 °C—provide a direct, instrumentally accessible criterion for distinguishing ambrosiol from the most commonly co-isolated pseudoguaianolide, coronopilin. The optical rotation value further serves as a chiral purity indicator unique to the fully resolved (3aS,6S,6aS,8R,9S,9aS,9bS) absolute configuration of ambrosiol .

Identity vs. Coronopilin

Head-to-head

Δmp ≈ 62°C; [α]D −111.3° (c 5.10, CHCl₃) vs. coronopilin mp 178–180°C

Supports rapid identity verification without spectroscopy

Purification method (sublimation vs. recrystallization) may shift mp

Evidence Dimension	Melting point (identity and purity marker)
Target Compound Data	Ambrosiol: mp 116–117 °C; [α]D −111.3° (c 5.10, CHCl₃)
Comparator Or Baseline	Coronopilin: mp 178–180 °C (isolated from same chromatographic separation)
Quantified Difference	Δmp ≈ 62 °C; distinct optical rotation signatures
Conditions	Both compounds purified from silica gel chromatography of Ambrosia psilostachya chloroform extract; ambrosiol purified by sublimation at 140–160 °C (0.05 mm); coronopilin purified by recrystallization.

Why This Matters

For procurement of authenticated reference material, the 62 °C melting point separation and the unique optical rotation value eliminate ambiguity in identity verification without requiring advanced spectroscopic equipment, reducing the risk of receiving mislabeled or adulterated material.

• [1] Mabry, T. J., Renold, W., Miller, H. E., & Kagan, H. B. (1966). The Structure of Ambrosiol. A New Sesquiterpene Lactone from Ambrosia psilostachya. The Journal of Organic Chemistry, 31(3), 681–684. doi:10.1021/jo01341a009. View Source

Yield vs. Parthenolide and Psilostachyin A

In diploid Ambrosia dumosa Gray, ambrosiol was isolated at 0.506% of dried plant weight, representing the second most abundant sesquiterpene lactone after coronopilin (2.600%) . In the same diploid specimens, parthenolide was recovered at only 0.023% and psilostachyin A at 0.039% of dried weight . This means ambrosiol is approximately 22 times more abundant than parthenolide and 13 times more abundant than psilostachyin A in this chemotype, providing a substantial practical advantage for isolation-scale procurement from the diploid Ambrosia dumosa biomass source.

Yield vs. Parthenolide

Head-to-head

0.506% dry wt (22× parthenolide; 13× psilostachyin A) in diploid A. dumosa

Reported biomass yield supports isolation-scale procurement from diploid source

Flowering-season diploid specimens; source-dependent variability expected

Evidence Dimension	Percent yield from dried plant biomass (g compound per 100 g dried plant material)
Target Compound Data	Ambrosiol: 0.506% dry weight (diploid A. dumosa)
Comparator Or Baseline	Parthenolide: 0.023% dry weight; Psilostachyin A: 0.039% dry weight; Coronopilin: 2.600% dry weight (all from same diploid A. dumosa collection)
Quantified Difference	Ambrosiol vs. parthenolide: 22.0-fold higher abundance; Ambrosiol vs. psilostachyin A: 13.0-fold higher abundance; Coronopilin vs. ambrosiol: 5.1-fold higher abundance
Conditions	Diploid form of Ambrosia dumosa collected during flowering season; compounds isolated by thin-layer and column chromatography; yields reported as percent of dried weight.

Why This Matters

When sourcing a pseudoguaianolide reference compound from Ambrosia biomass for pharmacological screening or analytical method development, ambrosiol offers a 13- to 22-fold yield advantage over parthenolide and psilostachyin A from diploid A. dumosa, translating to lower raw material requirements and potentially reduced procurement cost per milligram for researchers who can access this specific chemotype.

• [1] Matsueda, S. (1969). Sesquiterpenelactones. I. Chemical constitution of diploid and polyploid of Ambrosia. Section Title: Plant Biochemistry, 16(1–2), 51–57. (As abstracted on Mendeley; full reference: Matsueda, S. (1969). Sci. Rep. Tohoku Univ., Ser. 4, 35, 51–57.) View Source

Ploidy-Level Exclusivity vs. Cross-Ploidy Parthenolide

In a comparative phytochemical analysis of diploid, tetraploid, and hexaploid forms of Ambrosia dumosa, ambrosiol was detected exclusively in the diploid form (0.506% dry weight) with no detectable ambrosiol in tetraploid or hexaploid specimens . By contrast, parthenolide was the only identifiable sesquiterpene lactone found across all three ploidy levels, with yields of 0.023% (diploid) and 0.020% (tetraploid) . Coronopilin (2.600%) and psilostachyin A (0.039%) were also restricted to the diploid form, whereas burrodin, psilostachyin C, and apoludin were detected only in polyploid specimens . This ploidy-level specificity makes ambrosiol a definitive chemotaxonomic marker for diploid A. dumosa populations, whereas parthenolide serves as a ploidy-independent constituent.

Ploidy Exclusivity

Head-to-head

Diploid-exclusive (0.506%); parthenolide cross-ploidy (0.020–0.023%)

Diploid-specific chemotaxonomic marker; parthenolide unsuitable for ploidy discrimination

Coronopilin also diploid-exclusive but more abundant

Evidence Dimension	Presence/absence of compound across diploid, tetraploid, and hexaploid Ambrosia dumosa forms (percent dry weight)
Target Compound Data	Ambrosiol: diploid 0.506%; tetraploid – (not detected); hexaploid – (not detected)
Comparator Or Baseline	Parthenolide: diploid 0.023%; tetraploid 0.020%; hexaploid present (cross-ploidy). Coronopilin: diploid 2.600%; tetraploid –; hexaploid –.
Quantified Difference	Ambrosiol is diploid-exclusive; parthenolide is the only cross-ploidy lactone (detected in all three ploidy levels)
Conditions	Ambrosia dumosa specimens collected during flowering season; diploid, tetraploid, and hexaploid cytotypes verified; isolation by thin-layer and column chromatography with melting point and mixed melting point confirmation.

Why This Matters

For researchers requiring a genotype-authenticated reference compound specific to diploid Ambrosia chemotypes (e.g., for biosynthetic gene cluster studies or ploidy-linked pharmacological screening), ambrosiol serves as a definitive diploid-specific marker, whereas parthenolide cannot discriminate ploidy levels and coronopilin, though diploid-exclusive as well, is present at 5-fold higher concentration and may therefore mask ambrosiol in crude extracts.

• [1] Matsueda, S. (1969). Sesquiterpenelactones. I. Chemical constitution of diploid and polyploid of Ambrosia. Section Title: Plant Biochemistry, 16(1–2), 51–57. (As abstracted on Mendeley; full reference: Matsueda, S. (1969). Sci. Rep. Tohoku Univ., Ser. 4, 35, 51–57.) View Source

Antimicrobial Activity of Ambrosia psilostachya Extract

The ethanolic extract of whole Ambrosia psilostachya plants—a species in which ambrosiol has been identified as a major sesquiterpene lactone constituent —demonstrated antimicrobial activity against Staphylococcus aureus, Bacillus subtilis, and Streptococcus faecalis in qualitative agar diffusion assays . While this extract-level activity cannot be solely attributed to ambrosiol due to the co-occurrence of coronopilin, cumanin, and other sesquiterpenes in A. psilostachya , the observation establishes a class-level antimicrobial phenotype for the ambrosiol-containing chemotype. In contrast, pure coronopilin has been directly evaluated in vitro against cancer cell lines (IC₅₀ = 15 ± 0.9 μM in MCF-10A, 16 ± 6.0 μM in MCF-7, 5.5 ± 0.8 μM in JIMT-1, and 16 ± 2.6 μM in HCC1937 cells by MTT assay ), whereas comparable pure-compound antimicrobial or cytotoxic IC₅₀ data for ambrosiol remain absent from the peer-reviewed literature as of 2026. This evidentiary gap is critical for procurement decisions: coronopilin has validated, quantifiable bioactivity benchmarks that ambrosiol currently lacks.

Antimicrobial Extract Data

Class-level

Extract-level activity against S. aureus, B. subtilis, S. faecalis; no pure ambrosiol IC₅₀

Extract phenotype does not validate ambrosiol-specific bioactivity; data to verify

Coronopilin: IC₅₀ 5.5–16 µM in cancer lines; ambrosiol lacks comparable benchmarks

Evidence Dimension	Antimicrobial phenotype and cytotoxic potency
Target Compound Data	Ambrosiol: extract-level antimicrobial activity against S. aureus, B. subtilis, S. faecalis (Ambrosia psilostachya ethanolic extract, qualitative); no pure-compound IC₅₀ data available.
Comparator Or Baseline	Coronopilin (pure compound): IC₅₀ = 5.5–16 μM across four human breast cancer cell lines (MCF-10A, MCF-7, JIMT-1, HCC1937; MTT assay, 2–4 experiments, n=6 each). Parthenolide (pure compound): IC₅₀ = 3.5 μM (DNMT1 inhibition); IC₅₀ = 4.7 ± 1.1 μM (THP-1 leukemia cells).
Quantified Difference	No quantitative pure-compound bioactivity data exist for ambrosiol; coronopilin and parthenolide have multiple published IC₅₀ values across distinct assay systems.
Conditions	Ambrosiol: A. psilostachya ethanolic extract agar diffusion (plant chemotype includes ambrosiol, coronopilin, cumanin, parthenin, peruvin, psilostachyin). Coronopilin: MTT assay in breast cancer cell lines. Parthenolide: DNMT1 inhibition assay; THP-1 cell viability assay.

Why This Matters

A procurement decision favoring ambrosiol over coronopilin or parthenolide for bioactivity-driven research cannot currently be justified by pure-compound pharmacological data. Ambrosiol's primary differentiation lies in its chemotaxonomic utility and physicochemical reference properties, not in validated bioactivity; users seeking a pseudoguaianolide with established anticancer IC₅₀ benchmarks should preferentially select coronopilin or parthenolide until ambrosiol-specific bioassay data are published.

• [1] Biblioteca Digital de la Medicina Tradicional Mexicana. Ambrosia psilostachya — Términos. Atlas de las Plantas de la Medicina Tradicional Mexicana. Universidad Nacional Autónoma de México. Available at: https://medicinatradicionalmexicana.unam.mx (Accessed 2026-04-23). View Source
• [2] Viquipèdia contributors. (2024). Ambrosia psilostachya. Viquipèdia, l'enciclopèdia lliure. Available at: https://ca.wikipedia.org/wiki/Ambrosia_psilostachya (Accessed 2026-04-23). View Source
• [3] Villagomez, R., Rodrigo, G. C., & Collado, I. G. (2017). Anti-cancer stem cell activity of a sesquiterpene lactone isolated from Ambrosia arborescens and of a synthetic derivative. Frontiers in Pharmacology, 8, 629. (Data as summarized in PMC table: Coronopilin IC₅₀ in MCF-10A, MCF-7, JIMT-1, HCC1937 cells.) View Source

Optical Rotation: Chiral Purity Discriminator

Ambrosiol exhibits a specific optical rotation of [α]D −111.3° (c 5.10, CHCl₃) . This high-magnitude negative rotation is characteristic of the fully resolved (3aS,6S,6aS,8R,9S,9aS,9bS) absolute configuration of the ambrosanolide ring system . While individual optical rotation values for coronopilin, parthenolide, and psilostachyin A measured under identical solvent and concentration conditions are not collated in the primary isolation literature, the sign and magnitude of [α]D provide a rapid chiroptical fingerprint. For quality control purposes in procurement, a deviation from the reported [α]D −111.3° value would indicate enantiomeric impurity, degradation of the α-methylene-γ-lactone chromophore, or contamination with other pseudoguaianolides. This is particularly relevant given that the CD (circular dichroism) of sesquiterpene lactones shows a direct correlation between the Cotton effect sign and the stereochemistry of the α-methylene-γ-lactone moiety .

Chiral Purity

Reported

[α]D −111.3° (c 5.10, CHCl₃)

Chiroptical fingerprint for enantiomeric purity verification

Deviation indicates impurity or degradation; orthogonal CD correlation available

Evidence Dimension	Specific optical rotation [α]D (CHCl₃)
Target Compound Data	Ambrosiol: [α]D −111.3° (c 5.10, CHCl₃)
Comparator Or Baseline	Class-level: Pseudoguaianolide sesquiterpene lactones with α-methylene-γ-lactone chromophore show CD Cotton effect sign correlated with lactone ring stereochemistry (no single-study [α]D dataset for all comparators under identical conditions).
Quantified Difference	Ambrosiol [α]D value quantifies chiral identity; deviation from −111.3° indicates impurity or configurational alteration. Cross-class CD correlation between Cotton effect sign and lactone stereochemistry provides orthogonal verification framework.
Conditions	Ambrosiol in CHCl₃ at c 5.10 g/100 mL; CD of sesquiterpene lactones measured across a large compound library (various solvents).

Why This Matters

The [α]D −111.3° benchmark enables incoming quality inspection of purchased ambrosiol using a standard polarimeter, providing a low-cost, instrument-accessible test that distinguishes authentic ambrosiol from degradation products or misidentified pseudoguaianolides, thereby protecting the integrity of downstream biological or analytical experiments.

• [1] Mabry, T. J., Renold, W., Miller, H. E., & Kagan, H. B. (1966). The Structure of Ambrosiol. A New Sesquiterpene Lactone from Ambrosia psilostachya. The Journal of Organic Chemistry, 31(3), 681–684. doi:10.1021/jo01341a009. View Source
• [2] Stöcklin, W., Waddell, T. G., & Geissman, T. A. (1970). Circular dichroism and optical rotatory dispersion of sesquiterpene lactones. Tetrahedron Letters, 11(28), 2397–2400. (As cited in Typeset.io summary of Mabry et al. 1966.) View Source

Ambrosiol: Procurement and Application Scenarios

Reference Standard for Pseudoguaianolide Chemotaxonomy

Ambrosiol is the most suitable reference compound for establishing chemotaxonomic fingerprints of diploid Ambrosia dumosa and Ambrosia psilostachya populations because of its diploid-exclusive biosynthesis and its status as a major constituent (0.506% dry weight in diploid A. dumosa) . Its melting point (116–117 °C) and optical rotation ([α]D −111.3°) provide unambiguous identity verification . In contrast, parthenolide—despite being commercially more available—is ploidy-independent and orders of magnitude less abundant (0.023% in diploid A. dumosa) , making it an inappropriate sole marker for diploid-specific chemotype characterization.

Physicochemical Benchmark for Method Development

The 62 °C melting point difference between ambrosiol (116–117 °C) and coronopilin (178–180 °C), co-isolated from the same A. psilostachya chromatographic separation , provides a built-in system suitability test pair for HPLC or GC method development targeting pseudoguaianolide sesquiterpene lactones. A laboratory developing a quantitative assay for Ambrosia-derived natural products can use ambrosiol and coronopilin as resolution markers: baseline separation of these two compounds confirms adequate chromatographic selectivity for the pseudoguaianolide subclass.

Starting Material for Diol Derivatization

Ambrosiol possesses a vicinal diol (8,9-dihydroxy) motif that is absent in coronopilin, parthenolide, and psilostachyin A. This structural feature was exploited in the original structure elucidation via preparation of diacetylambrosiol (mp 154–155 °C), monoacetylambrosiol, and the ambrosiol acetonide (mp 134–135 °C) . For medicinal chemistry groups seeking to explore structure-activity relationships of pseudoguaianolides with hydrogen-bond-donating functionality at the C-8/C-9 positions, ambrosiol provides a native scaffold that coronopilin and parthenolide—lacking this diol substitution—cannot offer without multi-step synthetic functionalization.

Biomass-Efficient Isolation for Natural Product Supply

When designing an isolation campaign for a pseudoguaianolide reference compound from diploid Ambrosia dumosa biomass, ambrosiol's 0.506% dry weight yield translates to approximately 5.06 g of crude isolate per kilogram of dried plant material—compared to only 0.23 g/kg for parthenolide and 0.39 g/kg for psilostachyin A from the same chemotype. Although coronopilin offers a still higher yield (26.0 g/kg), its distinct melting point and chromatographic behavior mean it cannot substitute for ambrosiol in applications requiring the 8,9-dihydroxy pseudoguaianolide scaffold. The yield advantage over parthenolide (22-fold) and psilostachyin A (13-fold) makes ambrosiol the most biomass-efficient choice among diol-bearing pseudoguaianolides from this diploid source.

Application

Selection Property

Validation Focus

Pseudoguaianolide chemotaxonomy

Diploid-specific chemotype marker

Confirm melting point and optical rotation match reference data

HPLC/GC method development

Resolution from coronopilin (Δmp ≈62°C)

Verify baseline separation of pseudoguaianolide subclass markers

Diol derivatization scaffold

Native 8,9-dihydroxy motif

Confirm diol integrity via acetonide formation (mp 134–135°C)

Biomass-efficient isolation

Reported yield in diploid A. dumosa

Authenticate plant source (diploid, flowering season)

• [1] Matsueda, S. (1969). Sesquiterpenelactones. I. Chemical constitution of diploid and polyploid of Ambrosia. Section Title: Plant Biochemistry, 16(1–2), 51–57. (As abstracted on Mendeley; full reference: Matsueda, S. (1969). Sci. Rep. Tohoku Univ., Ser. 4, 35, 51–57.) View Source
• [2] Mabry, T. J., Renold, W., Miller, H. E., & Kagan, H. B. (1966). The Structure of Ambrosiol. A New Sesquiterpene Lactone from Ambrosia psilostachya. The Journal of Organic Chemistry, 31(3), 681–684. doi:10.1021/jo01341a009. View Source